3-(1H-1,3-benzodiazol-2-yl)-6-hexyl-7-hydroxy-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-6-hexyl-7-hydroxychromen-2-one
• InChI: InChI=1S/C22H22N2O3/c1-2-3-4-5-8-14-11-15-12-16(22(26)27-20(15)13-19(14)25)21-23-17-9-6-7-10-18(17)24-21/h6-7,9-13,25H,2-5,8H2,1H3,(H,23,24)
• InChI Key: YOWGEJICJCYWTE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(C=C2C(=C1)C=C(C(=O)O2)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

The compound is a derivative of benzodiazole and chromenone. Benzodiazole is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Chromenone (or chromone), on the other hand, is a class of chemical compounds characterized by a pyran ring bearing a ketone.

Molecular Structure Analysis

The molecular structure of this compound would likely feature the fused-ring structure characteristic of benzodiazoles, attached to a hexyl chain, and a chromenone structure with a hydroxy group.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific positioning of the hexyl and hydroxy groups. Generally, benzodiazoles can participate in various reactions, particularly at the nitrogen sites. Chromenones, due to the presence of a carbonyl group, can undergo typical carbonyl reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure and stereochemistry of the compound. Generally, benzodiazoles and chromenones are stable under normal conditions.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to predict the exact mechanism of action for this compound. If it’s intended for use as a drug, the benzodiazole and chromenone moieties are common in medicinal chemistry and can interact with various biological targets.

Safety and Hazards

The safety and hazards would also depend on the exact structure of the compound. Some benzodiazoles and chromenones can be hazardous, particularly if they’re bioactive.

Future Directions

Given the wide range of activities associated with benzodiazoles and chromenones, this compound could be of interest in various fields, including medicinal chemistry, materials science, and chemical biology.